2-Hydroxy-6-methoxybenzoic acid

• IUPAC Name: 2-hydroxy-6-methoxybenzoic acid
• InChI: InChI=1S/C8H8O4/c1-12-6-4-2-3-5(9)7(6)8(10)11/h2-4,9H,1H3,(H,10,11)
• InChI Key: AAUQLHHARJUJEH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1C(=O)O)O
• Molecular Formula: C8H8O4
• DSSTOX Substance ID: DTXSID60343682
• Molecular Weight: 168.15 g/mol
• CAS No.: 3147-64-6

Description

2-Hydroxy-6-methoxybenzoic acid, also known as 6-methoxysalicylic acid, is a phenolic acid with the molecular formula C8H8O4 and a molecular weight of 168.15 g/mol . This compound is characterized by the presence of both hydroxyl and methoxy groups attached to a benzene ring, making it a derivative of salicylic acid. It is known for its significant analgesic effects and is used in various scientific research applications .

Scientific Research Applications

2-Hydroxy-6-methoxybenzoic acid has a wide range of applications in scientific research:

Chemistry: Used as a precursor for the synthesis of molecularly imprinted polymers (DMIPs) for selective removal and enrichment of specific compounds.

Biology: Employed in the determination of acetylsalicylic acid and its major metabolite, salicylic acid, in animal plasma.

Medicine: Exhibits significant analgesic effects and is studied for its potential use in pain management.

Industry: Utilized in the fabrication of various chemical products and intermediates.

Safety and Hazards

2-Hydroxy-6-methoxybenzoic acid is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It may cause skin irritation, serious eye damage, and specific target organ toxicity. It is recommended to avoid release to the environment and dispose of contents/container to an approved waste disposal plant.

Future Directions

The future directions of 2-Hydroxy-6-methoxybenzoic acid research could involve further exploration of its analgesic effects, as well as its potential uses in the determination of acetylsalicylic acid and its major metabolite, salicylic acid, in animal plasma. Additionally, more research could be conducted to fully understand its mechanism of action.

Mechanism of Action

Target of Action

It has been used for the determination of acetylsalicylic acid and its major metabolite, salicylic acid, in animal plasma .

Mode of Action

It exhibits significant analgesic effects , suggesting it may interact with pain receptors or pathways.

Pharmacokinetics

Its solubility in dmso suggests that it may have good bioavailability.

Result of Action

It is known to exhibit significant analgesic effects , indicating that it may modulate pain signaling pathways at the molecular and cellular levels.

Action Environment

It is known that the compound forms explosive mixtures with air on intense heating , suggesting that its stability and efficacy may be affected by temperature and other environmental conditions.

Biochemical Analysis

Biochemical Properties

2-Hydroxy-6-methoxybenzoic acid plays a role in biochemical reactions. It can be used for the determination of acetylsalicylic acid and its major metabolite, salicylic acid, in animal plasma

Cellular Effects

It has been reported to exhibit significant analgesic effects , suggesting that it may influence cell function and cellular processes.

Molecular Mechanism

Given its analgesic effects , it may interact with biomolecules, inhibit or activate enzymes, and cause changes in gene expression.

Dosage Effects in Animal Models

This compound can be used for the determination of acetylsalicylic acid and its major metabolite, salicylic acid, in animal plasma

Preparation Methods

Synthetic Routes and Reaction Conditions: 2-Hydroxy-6-methoxybenzoic acid can be synthesized through several methods. One common synthetic route involves the reaction of o-chloro benzonitrile with sodium methylate in an autoclave at 80-100°C and a pressure of 0.2-0.4 Mpa. The reaction mixture is then treated with liquid caustic soda, followed by distillation to recover methanol. The final product is obtained by acidification with hydrochloric acid, resulting in the precipitation of this compound .

Industrial Production Methods: Industrial production methods for this compound typically involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems ensures consistent product quality and yield. The reaction conditions are optimized to maximize efficiency and minimize by-products.

Chemical Reactions Analysis

Types of Reactions: 2-Hydroxy-6-methoxybenzoic acid undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding quinones.

Reduction: The carboxyl group can be reduced to form alcohols.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like halogens and nucleophiles are employed for substitution reactions.

Major Products Formed:

Oxidation: Quinones and other oxidized derivatives.

Reduction: Alcohols and other reduced derivatives.

Substitution: Various substituted benzoic acids.

Comparison with Similar Compounds

2-Hydroxy-6-methoxybenzoic acid can be compared with other similar compounds such as:

Salicylic Acid: Lacks the methoxy group, making it less lipophilic compared to this compound.

p-Hydroxybenzoic Acid: Has a hydroxyl group in the para position, resulting in different chemical properties and reactivity.

Vanillic Acid: Contains both hydroxyl and methoxy groups but in different positions, leading to variations in biological activity.

These comparisons highlight the unique structural features and properties of this compound, making it a valuable compound in various scientific and industrial applications.

Customer Q & A

Q1: What is the origin and significance of 6-Methoxysalicylic acid?

A: 6-Methoxysalicylic acid has been identified as a natural fumigant present in the root barks of the Securicicidaca longepedunculata plant. [] This compound exhibits biocide effects against insects commonly found in stored grains, highlighting its potential for pest control applications. []

Q2: What is the structural characterization of 6-Methoxysalicylic acid?

A: 6-Methoxysalicylic acid possesses a molecular formula of C₈H₈O₄ with a molecular weight of 168.15 g/mol. [] Its structure has been elucidated using techniques such as Gas Chromatography-Mass Spectrometry (GC-MS), Gas-Liquid Chromatography (GLC), and 1H-Nuclear Magnetic Resonance (NMR) spectrometry. []

Q3: How has terahertz spectroscopy contributed to understanding 6-Methoxysalicylic acid?

A: Terahertz time-domain spectroscopy (THz-TDS) has been employed to investigate the characteristic absorption spectra of 6-Methoxysalicylic acid and its isomers (3- and 4-methoxysalicylic acid) within the 0.4–3.0 THz range. [] These studies, coupled with density functional theory calculations, provided insights into the vibrational modes, chemical bonds, and weak interactions present in the molecule. []

Q4: What types of weak interactions dominate in 6-Methoxysalicylic acid?

A: Analysis using the Interaction Region Indicator (IRI) and Energy Decomposition Analysis based on Forcefield (EDA-FF) revealed that van der Waals interactions predominantly govern the weak interactions in 6-Methoxysalicylic acid. [] The analysis also highlighted subtle differences in intra- and intermolecular hydrogen bonding patterns among the three isomers. []

Q5: Has 6-Methoxysalicylic acid been investigated for its smooth muscle relaxant properties?

A: Yes, research on Brickellia veronicaefolia extracts identified 6-Methoxysalicylic acid as one of the compounds responsible for inhibiting spontaneous contractions in the guinea-pig ileum. [] Its activity, comparable to that of papaverine, suggests potential therapeutic applications for gastrointestinal disorders. []

Q6: Is there a connection between 6-Methoxysalicylic acid and tannins?

A: Studies on the tannins of Cassia auriculata bark revealed that oxidation of a trimethyl ether derivative with potassium permanganate yielded 2,4-dimethoxybenzoic acid and 6-Methoxysalicylic acid as products. [] This finding suggests a structural relationship between 6-Methoxysalicylic acid and certain tannin components. []

Q7: What are the analytical methods used for quantifying 6-Methoxysalicylic acid?

A: 6-Methoxysalicylic acid has been utilized as an internal standard in high-performance liquid chromatography (HPLC) methods developed for determining the plasma concentration of 10-hydroxycarbamazepine, the active metabolite of oxcarbazepine, in patients with epilepsy. []

Q8: What is the significance of 6-Methoxysalicylic acid in traditional medicine?

A: 6-Methoxysalicylic acid has been isolated from Curculigo orchioides Gaertn, a plant traditionally used in Chinese medicine. [] While its specific role in traditional remedies remains unclear, its presence in Curculigo orchioides hints at potential medicinal properties yet to be fully explored. []

Q9: Has 6-Methoxysalicylic acid been found in other plant species?

A: Yes, 6-Methoxysalicylic acid has been isolated from various plant species, including Securidaca longipedunculata [, ], Curculigo orchioides Gaertn [], Cassia auriculata [], Brickellia veronicaefolia [], Curculigo annamitica Gagnep [], and Solidago virgaurea []. This widespread occurrence suggests a potentially significant role in plant biochemistry and potential applications in various fields.